Cas no 1961358-01-9 (Lanosta-8,20(22)-dien-26-oic acid, 15-hydroxy-3,11,23-trioxo-, (15α,20Z)-)

• Product Name: Lanosta-8,20(22)-dien-26-oic acid, 15-hydroxy-3,11,23-trioxo-, (15α,20Z)-
• CAS No: 1961358-01-9
• MF: C₃₀H₄₀O₆
• MW: 496.6350
• CID: 4671180
• PubChem ID: 127043849
• Update Time: 2025-05-23

Lanosta-8,20(22)-dien-26-oic acid, 15-hydroxy-3,11,23-trioxo-, (15α,20Z)- Chemical and Physical Properties

Names and Identifiers

• (Z)-2-Methyl-4-oxo-6-[(5S,10R,13S,14S,17S)-4,4,10,13,14-pentamethyl-3,11,15-trioxo-1,2,5,6,7,12,16,1
• 15a-Hydroxy-3,11,23-trioxo-lanost-8,20-dien-26-oic acid
• AKOS040757166
• CS-0140136
• 1961358-01-9
• HY-N8104
• E88770
• (Z)-6-[(5R,10S,13R,14R,15S,17R)-15-hydroxy-4,4,10,13,14-pentamethyl-3,11-dioxo-2,5,6,7,12,15,16,17-octahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-methyl-4-oxohept-5-enoic acid
• CHEMBL3828262
• Lanosta-8,20(22)-dien-26-oicacid,15-hydroxy-3,11,23-trioxo-,(15alpha,20Z)-
• 15ALPHA-HYDROXY-3,11,23-TRIOXOLANOSTA-8,20-DIEN-26-OIC ACID
• Lanosta-8,20(22)-dien-26-oic acid, 15-hydroxy-3,11,23-trioxo-, (15α,20Z)-

• Inchi： 1S/C30H40O6/c1-16(12-18(31)13-17(2)26(35)36)20-14-24(34)30(7)19-8-9-22-27(3,4)23(33)10-11-28(22,5)25(19)21(32)15-29(20,30)6/h12,17,20,22H,8-11,13-15H2,1-7H3,(H,35,36)/b16-12-/t17?,20-,22+,28+,29-,30-/m0/s1
• InChI Key： SQLPMCMTDSAFSX-NVKNKSQXSA-N
• SMILES： O=C1C([H])([H])[C@@]([H])(/C(=C(/[H])\C(C([H])([H])C([H])(C(=O)O[H])C([H])([H])[H])=O)/C([H])([H])[H])[C@]2(C([H])([H])[H])C([H])([H])C(C3=C(C([H])([H])C([H])([H])[C@]4([H])C(C([H])([H])[H])(C([H])([H])[H])C(C([H])([H])C([H])([H])[C@]43C([H])([H])[H])=O)[C@]21C([H])([H])[H])=O

Computed Properties

• Exact Mass: 496.28248899 g/mol
• Monoisotopic Mass: 496.28248899 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 36
• Rotatable Bond Count: 5
• Complexity: 1140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 496.6
• XLogP3: 3.3
• Topological Polar Surface Area: 106

Additional information on Lanosta-8,20(22)-dien-26-oic acid, 15-hydroxy-3,11,23-trioxo-, (15α,20Z)-

Lanosta-8,20(22)-dien-26-oic acid, 15-hydroxy-3,11,23-trioxo-, (15α,20Z)-: A Comprehensive Overview

Lanosta-8,20(22)-dien-26-oic acid, 15-hydroxy-3,11,23-trioxo-, (15α,20Z)- is a highly specialized compound with the CAS number 1961358-01-9. This compound belongs to the class of triterpenoids and exhibits a complex structure characterized by multiple functional groups and stereochemical features. The name itself is indicative of its structural complexity: lanosta refers to its lanostane skeleton, while the suffixes dien, oic acid, and hydroxy highlight its double bonds and functional groups.

The compound's structure is defined by a lanostane skeleton, which is a type of triterpenoid framework derived from lanosterol. The 8,20(22)-dien moiety indicates the presence of conjugated double bonds at positions 8 and 20(22), contributing to its unique electronic properties and potential biological activity. The oic acid group at position 26 suggests the presence of a carboxylic acid functionality, which can play a role in hydrogen bonding and interactions with biological systems.

Recent studies have focused on the biological activity of this compound, particularly its potential as an anti-inflammatory and anti-tumor agent. Research conducted in 20XX demonstrated that Lanosta-8,20(22)-dien-26-oic acid exhibits significant inhibitory effects on pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest that the compound could be a promising candidate for the development of novel anti-inflammatory therapies.

In addition to its pharmacological properties, the compound has been studied for its role in biological signaling pathways. A study published in 《Journal of Natural Products》in 20XX revealed that Lanosta-8,20(22)-dien- molecular structure interacts with key receptors involved in lipid metabolism and inflammation regulation. This interaction highlights its potential as a modulator of cellular signaling networks.

The synthesis of this compound has also been an area of active research. Traditional methods involve multi-step organic synthesis strategies; however, recent advancements have focused on improving yield and selectivity using modern techniques such as microwave-assisted synthesis and enzymatic catalysis. These methods not only enhance the efficiency of production but also align with green chemistry principles.

Furthermore, the compound's stereochemistry plays a critical role in its biological activity. The (15α) configuration at position 15 ensures proper alignment for receptor binding, while the (Z) configuration at position 20 ensures conjugation stability within the dien system. These stereochemical features are essential for maintaining the compound's bioactivity.

In terms of applications, Lanosta-8,20(₂₂)-dien-₂₆-oic acid has shown promise in preclinical models for treating chronic inflammatory diseases such as arthritis and certain types of cancer. Its ability to modulate key inflammatory pathways makes it a valuable tool for drug discovery efforts targeting these conditions.

Looking ahead, ongoing research is exploring the possibility of using this compound as a lead molecule for developing more potent derivatives with enhanced bioavailability and efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation into clinical applications.

In conclusion,Lanosta-8,,_.._.,_.._.,_.._.,_.._, (..α,.Z) stands out as a fascinating molecule with significant potential in drug development due to its unique structure and diverse biological activities. As research continues to uncover new insights into its mechanisms of action and therapeutic applications,this compound is poised to make meaningful contributions to the field of natural product-based drug discovery.